54-00-2

Benzenamine, 4-[2-(4-quinolinyl)ethenyl]-

• CAS RN:
• 54-00-2

• Formula:
• C17H14N2

• InChI:
• InChI=1S/C17H14N2/c18-15-9-6-13(7-10-15)5-8-14-11-12-19-17-4-2-1-3-16(14)17/h1-12H,18H2/b8-5+

• InChIKey:
• ZAEBBDZNEDAXHL-VMPITWQZSA-N

• Benzenamine, 4-[2-(4-quinolinyl)ethenyl]- is a useful research compound. Its molecular formula is C17H14N2 and its molecular weight is 246.31 g/mol. The purity is usually 95%.

1-(2,5-Dimethoxyphenyl)-7-methyl-2-(2-morpholinoethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

In Stock

• CAS RN:
• 893354-00-2

• Formula:
• C26H28N2O6

• InChI:
• InChI=1S/C26H28N2O6/c1-16-4-6-21-19(14-16)24(29)22-23(18-15-17(31-2)5-7-20(18)32-3)28(26(30)25(22)34-21)9-8-27-10-12-33-13-11-27/h4-7,14-15,23H,8-13H2,1-3H3

• InChIKey:
• QBXPUDCYBRDWAN-UHFFFAOYSA-N

• 1-(2,5-Dimethoxyphenyl)-7-methyl-2-(2-morpholinoethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a useful research compound. Its molecular formula is C26H28N2O6 and its molecular weight is 464.518. The purity is usually 95%.

N-methyl-N-(1-methylpiperidin-4-yl)benzene-1,4-diamine

In Stock

• CAS RN:
• 893754-00-2

• Formula:
• C13H21N3

• InChI:
• InChI=1S/C13H21N3/c1-15-9-7-13(8-10-15)16(2)12-5-3-11(14)4-6-12/h3-6,13H,7-10,14H2,1-2H3

• InChIKey:
• GHNDYFMUVKHEHF-UHFFFAOYSA-N

• N-methyl-N-(1-methylpiperidin-4-yl)benzene-1,4-diamine is a useful research compound. Its molecular formula is C13H21N3 and its molecular weight is 219.332. The purity is usually 95%.

2',5'-Dichloro-3-(2,5-dimethylphenyl)propiophenone

In Stock

• CAS RN:
• 898754-00-2

• Formula:
• C17H16Cl2O

• InChI:
• InChI=1S/C17H16Cl2O/c1-11-3-4-12(2)13(9-11)5-8-17(20)15-10-14(18)6-7-16(15)19/h3-4,6-7,9-10H,5,8H2,1-2H3

• InChIKey:
• CGDLYLKKUAJBST-UHFFFAOYSA-N

• 2',5'-Dichloro-3-(2,5-dimethylphenyl)propiophenone is a useful research compound. Its molecular formula is C17H16Cl2O and its molecular weight is 307.2 g/mol. The purity is usually 95%.

(3aS,4S,6aS)-2,2-dimethyl-4-((trityloxy)methyl)-4,6a-dihydro-3aH-cyclopenta[d][1,3]dioxol-4-ol

In Stock

• CAS RN:
• 681854-00-2

• Formula:
• C28H28O4

• InChI:
• InChI=1S/C28H28O4/c1-26(2)31-24-18-19-27(29,25(24)32-26)20-30-28(21-12-6-3-7-13-21,22-14-8-4-9-15-22)23-16-10-5-11-17-23/h3-19,24-25,29H,20H2,1-2H3/t24-,25-,27-/m0/s1

• InChIKey:
• XXSFZALOTUAUOH-KLJDGLGGSA-N

• (3aS,4S,6aS)-2,2-dimethyl-4-((trityloxy)methyl)-4,6a-dihydro-3aH-cyclopenta[d][1,3]dioxol-4-ol is a useful research compound. Its molecular formula is C28H28O4 and its molecular weight is 428.5 g/mol. The purity is usually 95%.

2-Oxazolidinone, 3-[(2S,4R)-4-bromo-2-(1-methylethyl)-1-oxo-4-[(2S,4S)-tetrahydro-4-(1-methylethyl)-5-oxo-2-furanyl]butyl]-4-(phenylmethyl)-, (4S)-

Usually In Stock

• CAS RN:
• 173154-00-2

• Formula:
• C24H32BrNO5

• InChI:
• InChI=1S/C24H32BrNO5/c1-14(2)18(11-20(25)21-12-19(15(3)4)23(28)31-21)22(27)26-17(13-30-24(26)29)10-16-8-6-5-7-9-16/h5-9,14-15,17-21H,10-13H2,1-4H3/t17-,18-,19-,20+,21-/m0/s1

• InChIKey:
• OFDDKNWRQFXZJC-FCMAGTKHSA-N

• 2-Oxazolidinone, 3-[(2S,4R)-4-bromo-2-(1-methylethyl)-1-oxo-4-[(2S,4S)-tetrahydro-4-(1-methylethyl)-5-oxo-2-furanyl]butyl]-4-(phenylmethyl)-, (4S)- is a useful research compound. Its molecular formula is C24H32BrNO5 and its molecular weight is 494.426. The purity is usually 95%.

2-phenyl-N-(5-propan-2-yl-2-thiazolyl)acetamide

In Stock

• CAS RN:
• 267654-00-2

• Formula:
• C14H16N2OS

• InChI:
• InChI=1S/C14H16N2OS/c1-10(2)12-9-15-14(18-12)16-13(17)8-11-6-4-3-5-7-11/h3-7,9-10H,8H2,1-2H3,(H,15,16,17)

• InChIKey:
• IGRZXNLKVUEFDM-UHFFFAOYSA-N

• Cyclin-dependent kinases (CDKs) are key regulators of cell cycle progression and are therefore promising therapeutic targets for cancer and neurodegenerative diseases. Cyclin-dependent kinases (CDKs) are key regulators of cell cycle progression and are therefore promising therapeutic targets for cancer and neurodegenerative diseases. CAY10554 is a potent inhibitor of Cdk5 and Cdk2, with IC50 values of 64 and 98 nM, respectively.
  

Palonosetron, (3R)-

• CAS RN:
• 149654-00-2

• Formula:
• C19H24N2O

• InChI:
• InChI=1S/C19H24N2O/c22-19-16-6-2-4-14-3-1-5-15(18(14)16)11-21(19)17-12-20-9-7-13(17)8-10-20/h2,4,6,13,15,17H,1,3,5,7-12H2/t15-,17+/m1/s1

• InChIKey:
• CPZBLNMUGSZIPR-WBVHZDCISA-N

• Isoquinoline and quinuclidine derivative that acts as a 5-HT3 RECEPTOR antagonist. It is used in the prevention of nausea and vomiting induced by cytotoxic chemotherapy, and for the prevention of post-operative nausea and vomiting.

4-methoxy-4-methylpentan-1-amine

In Stock

• CAS RN:
• 1268154-00-2

• Formula:
• C7H17NO

• 4-methoxy-4-methylpentan-1-amine is a useful research compound. Its molecular formula is C7H17NO and its molecular weight is 131.2. The purity is usually 95%.